Cas no 1805991-69-8 (4-(Difluoromethyl)-2-hydroxy-3-nitropyridine-6-carbonyl chloride)

• Product Name: 4-(Difluoromethyl)-2-hydroxy-3-nitropyridine-6-carbonyl chloride
• CAS No: 1805991-69-8
• MF: C₇H₃ClF₂N₂O₄
• MW: 252.559527635574
• CID: 4890197
• Update Time: 2025-06-22

4-(Difluoromethyl)-2-hydroxy-3-nitropyridine-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-hydroxy-3-nitropyridine-6-carbonyl chloride

• Inchi： 1S/C7H3ClF2N2O4/c8-5(13)3-1-2(6(9)10)4(12(15)16)7(14)11-3/h1,6H,(H,11,14)
• InChI Key： YHZMKTAIUXDYJG-UHFFFAOYSA-N
• SMILES： ClC(C1=CC(C(F)F)=C(C(N1)=O)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 438
• XLogP3: 1.1
• Topological Polar Surface Area: 92

Additional information on 4-(Difluoromethyl)-2-hydroxy-3-nitropyridine-6-carbonyl chloride

Introduction to 4-(Difluoromethyl)-2-hydroxy-3-nitropyridine-6-carbonyl chloride (CAS No. 1805991-69-8)

4-(Difluoromethyl)-2-hydroxy-3-nitropyridine-6-carbonyl chloride (CAS No. 1805991-69-8) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a difluoromethyl group, a hydroxyl group, a nitro group, and a carbonyl chloride moiety. These functionalities contribute to its reactivity and potential utility in the synthesis of various bioactive molecules.

The difluoromethyl group in 4-(Difluoromethyl)-2-hydroxy-3-nitropyridine-6-carbonyl chloride is particularly noteworthy due to its ability to modulate the physicochemical properties of the molecule. Fluorinated compounds are known for their enhanced metabolic stability and improved pharmacokinetic profiles, making them valuable in drug discovery and development. Recent studies have shown that the presence of difluoromethyl groups can significantly enhance the potency and selectivity of small molecules, thereby expanding their therapeutic potential.

The hydroxyl group in this compound plays a crucial role in its reactivity and solubility. Hydroxyl groups can participate in hydrogen bonding, which is essential for the formation of stable complexes with metal ions or other biomolecules. This property makes 4-(Difluoromethyl)-2-hydroxy-3-nitropyridine-6-carbonyl chloride an attractive starting material for the synthesis of metal complexes and coordination compounds, which have applications in catalysis and materials science.

The nitro group is another key functional group in 4-(Difluoromethyl)-2-hydroxy-3-nitropyridine-6-carbonyl chloride. Nitro groups are known for their strong electron-withdrawing properties, which can influence the electronic distribution within the molecule. This can affect the reactivity and stability of the compound, making it suitable for various chemical transformations. Additionally, nitro groups can be reduced to amino groups, providing a versatile route for further functionalization and derivatization.

The carbonyl chloride moiety in 4-(Difluoromethyl)-2-hydroxy-3-nitropyridine-6-carbonyl chloride is highly reactive and can undergo nucleophilic acyl substitution reactions. This reactivity makes it an excellent electrophilic reagent for the synthesis of amides, esters, and other derivatives. The ability to form these derivatives is crucial for developing new pharmaceutical agents with tailored properties.

Recent research has focused on the use of 4-(Difluoromethyl)-2-hydroxy-3-nitropyridine-6-carbonyl chloride as a building block for the synthesis of novel antiviral agents. Studies have shown that compounds derived from this structure exhibit potent antiviral activity against a range of viral pathogens, including influenza viruses and coronaviruses. The unique combination of functional groups in this compound allows for the design of molecules with high binding affinity to viral targets, thereby inhibiting viral replication and spread.

In addition to antiviral applications, 4-(Difluoromethyl)-2-hydroxy-3-nitropyridine-6-carbonyl chloride has shown promise in the development of anticancer drugs. Research has demonstrated that derivatives of this compound can selectively target cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. The ability to modulate these pathways makes it a valuable tool in the fight against various types of cancer.

The synthetic versatility of 4-(Difluoromethyl)-2-hydroxy-3-nitropyridine-6-carbonyl chloride has also been leveraged in the development of imaging agents for diagnostic purposes. Compounds derived from this structure can be labeled with radioisotopes or fluorescent tags, enabling their use in non-invasive imaging techniques such as positron emission tomography (PET) and fluorescence imaging. These imaging agents have applications in early disease detection and monitoring treatment efficacy.

In conclusion, 4-(Difluoromethyl)-2-hydroxy-3-nitropyridine-6-carbonyl chloride (CAS No. 1805991-69-8) is a multifunctional compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique combination of functional groups provides a robust platform for the development of novel bioactive molecules with diverse therapeutic potentials. Ongoing research continues to uncover new uses for this compound, further highlighting its importance in modern drug discovery and development.